Cas no 827317-42-0 (1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-)

1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)- structure
827317-42-0 structure
Product name:1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-
CAS No:827317-42-0
MF:C12H8F3N3
MW:251.207232475281
CID:685036
PubChem ID:135540440

1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-(1H-pyrazol-3-yl)-6-(trifluoromethyl)-
    • 2-(1,2-dihydropyrazol-3-ylidene)-6-(trifluoromethyl)indole
    • SCHEMBL6486784
    • RLIGURBBHXDUME-UHFFFAOYSA-N
    • 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-6-(trifluoromethyl)-2H-indole
    • DTXSID90741354
    • 827317-42-0
    • Inchi: InChI=1S/C12H8F3N3/c13-12(14,15)8-2-1-7-5-11(17-10(7)6-8)9-3-4-16-18-9/h1-6,17H,(H,16,18)
    • InChI Key: RLIGURBBHXDUME-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C1C(F)(F)F)NC(=C2)C3=CC=NN3

Computed Properties

  • Exact Mass: 251.06703175g/mol
  • Monoisotopic Mass: 251.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų
  • XLogP3: 2.9

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